Cas no 1903053-96-2 (2-((1-(2-Fluorobenzoyl)pyrrolidin-3-yl)oxy)isonicotinonitrile)

• Product Name: 2-((1-(2-Fluorobenzoyl)pyrrolidin-3-yl)oxy)isonicotinonitrile
• CAS No: 1903053-96-2
• MF: C₁₇H₁₄FN₃O₂
• MW: 311.310367107391
• CID: 6598976
• PubChem ID: 92089586
• Update Time: 2025-10-29

2-((1-(2-Fluorobenzoyl)pyrrolidin-3-yl)oxy)isonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-((1-(2-fluorobenzoyl)pyrrolidin-3-yl)oxy)isonicotinonitrile
• F6476-2415
• 2-{[1-(2-fluorobenzoyl)pyrrolidin-3-yl]oxy}pyridine-4-carbonitrile
• 2-[1-(2-fluorobenzoyl)pyrrolidin-3-yl]oxypyridine-4-carbonitrile
• 1903053-96-2
• AKOS025352120
• 2-((1-(2-Fluorobenzoyl)pyrrolidin-3-yl)oxy)isonicotinonitrile

• Inchi： 1S/C17H14FN3O2/c18-15-4-2-1-3-14(15)17(22)21-8-6-13(11-21)23-16-9-12(10-19)5-7-20-16/h1-5,7,9,13H,6,8,11H2
• InChI Key： CVMAYXLDWHKJKO-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(N1CCC(C1)OC1C=C(C#N)C=CN=1)=O

Computed Properties

• Exact Mass: 311.10700486g/mol
• Monoisotopic Mass: 311.10700486g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.2Ų

Additional information on 2-((1-(2-Fluorobenzoyl)pyrrolidin-3-yl)oxy)isonicotinonitrile

2-((1-(2-Fluorobenzoyl)pyrrolidin-3-yl)oxy)isonicotinonitrile: A Comprehensive Overview

2-((1-(2-Fluorobenzoyl)pyrrolidin-3-yl)oxy)isonicotinonitrile is a complex organic compound with the CAS number 1903053-96-2. This compound belongs to the class of heterocyclic compounds, specifically featuring a pyrrolidine ring and an isonicotinonitrile moiety. The presence of a fluorobenzoyl group further adds complexity to its structure, making it a subject of interest in various fields of chemistry, including medicinal chemistry and materials science.

The synthesis of 2-((1-(2-Fluorobenzoyl)pyrrolidin-3-yl)oxy)isonicotinonitrile involves a series of intricate chemical reactions. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity. Researchers have explored the use of microwave-assisted synthesis and catalytic systems to streamline the process. The compound's structure has been thoroughly characterized using advanced spectroscopic techniques such as NMR, IR, and X-ray crystallography, providing insights into its molecular geometry and intermolecular interactions.

The fluorobenzoyl group in the molecule plays a crucial role in modulating its physicochemical properties. Fluorine's electronegativity contributes to increased lipophilicity, which is advantageous in drug design for improving bioavailability. The pyrrolidine ring, a five-membered amine-containing ring, adds flexibility and potential for hydrogen bonding, enhancing the compound's solubility and stability. The isonicotinonitrile moiety, on the other hand, introduces electron-withdrawing effects, which can influence the compound's reactivity in various chemical reactions.

Recent research has highlighted the potential of 2-((1-(2-Fluorobenzoyl)pyrrolidin-3-yl)oxy)isonicotinonitrile in medicinal chemistry. Studies have demonstrated its ability to inhibit certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. The compound's unique structure allows it to interact with target proteins through multiple binding modes, making it a promising candidate for drug development.

In addition to its medicinal applications, this compound has shown potential in materials science. Its ability to form self-assembled monolayers and its photoresponsive properties make it a candidate for use in advanced materials such as organic electronics and sensors. Researchers have explored its application in organic field-effect transistors (OFETs), where its electronic properties contribute to device performance.

The CAS number 1903053-96-2 serves as a unique identifier for this compound in scientific literature and databases. This ensures consistency in referencing the compound across different studies and industries. The compound's entry in major chemical databases includes detailed information on its physical properties, toxicity data, and environmental impact, which are critical for its safe handling and application.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of 2-((1-(2-Fluorobenzoyl)pyrrolidin-3-yl)oxy)isonicotinonitrile under various conditions. Molecular docking studies have provided insights into its binding affinity with target proteins, while quantum mechanical calculations have revealed its electronic structure and reactivity patterns. These computational tools complement experimental studies, accelerating the discovery process and reducing costs.

In conclusion, 2-((1-(2-Fluorobenzoyl)pyrrolidin-3-yl)oxy)isonicotinonitrile is a multifaceted compound with significant potential across diverse fields. Its unique structure, combined with cutting-edge research findings, positions it as a valuable tool in both academic and industrial settings. As research continues to uncover new applications and optimize its properties, this compound is poised to make meaningful contributions to science and technology.